Formaldehyde hydrazone

Description

Formaldehyde hydrazone is an organic compound formed through the reaction of formaldehyde with hydrazine. It is a hydrazone derivative, characterized by a hydrazone functional group (-NH-N=CH2). Known for its stability and nucleophilic properties, it serves as a valuable reagent in organic synthesis. The compound primarily targets carbonyl compounds, involving a nucleophilic addition of hydrazine to form a hydrazone derivative. Formaldehyde hydrazone participates in the Wolff-Kishner reduction, which removes carbonyl oxygen in the form of water by forming an intermediate hydrazone.

This compound undergoes various chemical reactions, including oxidation, reduction, and substitution. It can be oxidized to form azines, reduced to form hydrazine derivatives, and participate in nucleophilic substitution reactions with electrophiles. In industrial settings, formaldehyde hydrazone is produced by reacting formaldehyde with hydrazine hydrate in the presence of a catalyst under controlled conditions to ensure high yield and purity, followed by purification through distillation or recrystallization.

Another similar compound is Formaldehyde, dimethylhydrazone . Hydrazones themselves are a class of organic compounds with the structure R1R2C=N−NH2 and are related to ketones and aldehydes . They can be used in medical biotechnology to couple drugs to targeted antibodies .

• CAS No.: 6629-91-0
• Product Name: Formaldehyde hydrazone
• Molecular Formula: CH4N2
• Molecular Weight: 44.056 g/mol
• IUPAC Name: methylidenehydrazine
• Standard InChI: InChI=1S/CH4N2/c1-3-2/h1-2H2
• Standard InChIKey: IDBOAVAEGRJRIZ-UHFFFAOYSA-N
• SMILES: C=NN
• Canonical SMILES: C=NN
• Purity: > 95%
• Synonyms: formaldehyde hydrazone
• PubChem Compound: 81125
• Last Modified: Apr 15 2024